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Compound of Interest

Compound Name: Remikiren

Cat. No.: B1679268

Remikiren is an experimental, orally active drug candidate developed for the treatment of
hypertension.[5][6][7] It functions as a direct renin inhibitor, targeting the first and rate-limiting
step in the RAAS cascade.[8] Renin, a highly specific aspartyl protease, cleaves its substrate,
angiotensinogen, to form angiotensin 1.[8] Angiotensin | is subsequently converted to the potent
vasoconstrictor angiotensin Il. By directly inhibiting renin, Remikiren effectively reduces the
production of angiotensin | and, consequently, angiotensin Il, leading to vasodilation and a
decrease in blood pressure.[8][9] Its high specificity for renin minimizes off-target effects,
making it a subject of significant interest in cardiovascular drug development.[2]

Renin-Angiotensin-Aldosterone System (RAAS)
Pathway

The diagram below illustrates the RAAS cascade and highlights the specific point of inhibition
by Remikiren.
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Prepare serial dilutions
of Remikiren

Set up assay plate:
Control, 100% Activity,
and Inhibitor wells

Add Substrate and Assay Buffer
to all wells
Add Remikiren dilutions
to inhibitor wells
Initiate reaction by adding
Renin to wells
Incubate at 37°C
Measure fluorescence kinetically
(EX/Em = 340/490 nm)
Calculate reaction rates
(Vo)

Plot % Inhibition vs.
[Remikiren]

Determine ICso value
from dose-response curve

Click to download full resolution via product page

Prepare Renin enzyme
and Substrate solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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